1-Cyclopropyl-1,2,4-triazol-3-amine

• IUPAC Name: 1-cyclopropyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C5H8N4/c6-5-7-3-9(8-5)4-1-2-4/h3-4H,1-2H2,(H2,6,8)
• InChI Key: JBCOUGQDMIWSTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=NC(=N2)N
• Molecular Formula: C5H8N4
• Molecular Weight: 124.14 g/mol

Description

1-Cyclopropyl-1,2,4-triazol-3-amine is a unique heterocyclic compound. It is part of the 1,2,4-triazole family, which are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, including 1-Cyclopropyl-1,2,4-triazol-3-amine, has been a subject of extensive research. Strategies for their synthesis often involve the use of 3-amino-1,2,4-triazole. A copper-promoted [3 + 2] annulation reaction of amidine hydrochlorides and isocyanates has been reported as an efficient strategy for constructing 3H-1,2,4-triazol-3-ones.

Molecular Structure Analysis

The molecular structure of 1-Cyclopropyl-1,2,4-triazol-3-amine can be analyzed using various spectroscopic techniques. The parent 1H-1,2,4-triazole is a colorless liquid, highly soluble in water, with a density of 1.192, an mp of 23–25°C, and a bp of 203°C.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole-containing scaffolds are complex and varied. They often involve nucleophilic attack of amidines on isocyanates and copper-promoted intramolecular N–N oxidative coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Cyclopropyl-1,2,4-triazol-3-amine can be determined using various analytical techniques. For example, 1H NMR, 13C NMR, IR, and UV spectral data can be used to describe the compounds.

Scientific Research Applications

Antifungal Activity

• Researchers have investigated the antifungal properties of this compound. It may inhibit fungal growth by interfering with essential cellular processes. .

Antiviral Potential

• The 1,2,4-triazole core has been incorporated into antiviral agents. .

Immuno-Oncology Research

• Compounds based on the 4-amino-1,2,3-triazole core have been explored as inhibitors of indoleamine 2,3-dioxygenase (IDO1). .

Anxiolytic and Antidepressant Properties

• Although not extensively studied, the triazole scaffold has been associated with anxiolytic (anxiety-reducing) and antidepressant effects. .

Antitumoral Activity

• The 1,2,4-triazole-containing scaffolds, including 1-Cyclopropyl-1,2,4-triazol-3-amine, have attracted attention in cancer research. .

Synthetic Strategies and Scaffold Development

• Researchers have developed synthetic strategies for constructing 1,2,4-triazole-containing compounds. .

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives reveals that they have inhibitory potential against DNA gyrase, glucosamine-6-phosphate synthase, dihydrofolate reductase (DHFR) and SecA ATPase, which are essential proteins for bacteria.

Future Directions

The future directions in the research of 1,2,4-triazole-containing scaffolds, including 1-Cyclopropyl-1,2,4-triazol-3-amine, involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.